Cas no 13360-64-0 (2-Ethyl-5-methylpyrazine)

2-Ethyl-5-methylpyrazine is a heterocyclic organic compound belonging to the pyrazine family, characterized by its distinct nutty, roasted aroma. This compound is widely utilized in the flavor and fragrance industry due to its ability to impart earthy, cocoa-like notes, making it a valuable ingredient in food additives and perfumery. Its high stability under various processing conditions ensures consistent performance in formulations. The compound's low odor threshold enhances its efficacy even at minimal concentrations. Additionally, its compatibility with other flavoring agents allows for versatile applications in savory, sweet, and beverage products. 2-Ethyl-5-methylpyrazine is synthesized through well-established methods, ensuring high purity and reproducibility for industrial use.

2-Ethyl-5-methylpyrazine structure

Product Name:2-Ethyl-5-methylpyrazine

CAS No:13360-64-0

MF:C₇H₁₀N₂

MW:122.167701244354

MDL:MFCD00055034

CID:49190

Update Time:2025-06-08

2-Ethyl-5-methylpyrazine Chemical and Physical Properties

Names and Identifiers

- 2-Ethyl-5-methylpyrazine
- 2-Ethyl-5(6)-methylpyrazine
- 2-Aethyl-5-methyl-pyrazin
- 2-Ethyl-5-methyl-pyrazin
- 2-Ethyl-5-methylpyrazine1000µg
- 2-ethyl-5-methypyrazine
- EINECS 236-416-6
- FEMA No. 3154
- Pyrazine,2-ethyl-5-methyl
- 2-Methyl-5-ethylpyrazine
- 5-Methyl-2-ethylpyrazine
- 2-Methyl-5-ethyl pyraine
- 2-ethyl-5-Methyl pyraine
- 2-Methyl-5-ethylpirazine
- 5-ETHYL-2-METHYLPYRAZINE
- Pyrazine, 2-ethyl-5-methyl-
- ethylmethylpyrazine,2-ethyl-5-methylpyrazine
- 2-ETHYL-5-METHYLPYRAZINE MIX 2-ETHYL-6-METHYLPYRAZINE
- 2-Ethyl-5-methyl pyrazine
- 2-Ethyl-5(or6)-methylpyrazine
- 2,5-Methylethylpyrazine
- 2-Ethyl-5-methylpyrazine, 9CI, 8CI
- Pyrazine, 5-ethyl-2-methyl
- W41R8X574D
- coffee pyrazine
- 2-Ethyl-5-methyl-pyrazine
- KSC496A6B
- J
- MDL： MFCD00055034
- Inchi： 1S/C7H10N2/c1-3-7-5-8-6(2)4-9-7/h4-5H,3H2,1-2H3
- InChI Key： OXCKCFJIKRGXMM-UHFFFAOYSA-N
- SMILES： CCC1N=CC(C)=NC=1
- BRN： 0956719

Computed Properties

Exact Mass: 244.16900
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 83
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 2
XLogP3: 1
Topological Polar Surface Area: 25.8

Experimental Properties

PSA: 51.56000
LogP: 2.69480
FEMA: 3154 | 2-ETHYL-5-METHYLPYRAZINE

2-Ethyl-5-methylpyrazine Security Information

Packing Group：III
Packing Group：III

2-Ethyl-5-methylpyrazine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Ethyl-5-methylpyrazine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A099001638-5g	2-Ethyl-5-methylpyrazine	13360-64-0	97%	5g	$1,181.88	2022-04-03
Alichem	A099001638-10g	2-Ethyl-5-methylpyrazine	13360-64-0	97%	10g	$1,656.24	2022-04-03
Alichem	A099001638-25g	2-Ethyl-5-methylpyrazine	13360-64-0	97%	25g	$2,814.00	2022-04-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E302421-1g	2-Ethyl-5-methylpyrazine	13360-64-0	98%（mixture of 2-Ethyl-5-methylpyrazine and 2-ethyl-6-methylpyrazine）	1g	¥52.90	2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	E302421-5g	2-Ethyl-5-methylpyrazine	13360-64-0	98%（mixture of 2-Ethyl-5-methylpyrazine and 2-ethyl-6-methylpyrazine）	5g	¥208.90	2023-09-03
Fluorochem	225679-1g	2-Ethyl-5(6)-methylpyrazine	13360-64-0	95%	1g	￡10.00	2022-02-28
Fluorochem	225679-5g	2-Ethyl-5(6)-methylpyrazine	13360-64-0	95%	5g	￡12.00	2022-02-28
Fluorochem	225679-10g	2-Ethyl-5(6)-methylpyrazine	13360-64-0	95%	10g	￡19.00	2022-02-28
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	E834584-25g	2-Ethyl-5-methylpyrazine	13360-64-0	98%	25g	2,416.00	2021-05-17